Cas no 2229276-18-8 (tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate
• CAS No: 2229276-18-8
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 6077886
• PubChem ID: 165659493
• Update Time: 2025-05-21

tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate
• tert-butyl N-[4-(1-aminocyclobutyl)-2-hydroxyphenyl]carbamate
• 2229276-18-8
• EN300-1871496

• Inchi： 1S/C15H22N2O3/c1-14(2,3)20-13(19)17-11-6-5-10(9-12(11)18)15(16)7-4-8-15/h5-6,9,18H,4,7-8,16H2,1-3H3,(H,17,19)
• InChI Key： NHLQXYNLGXAWRB-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1(CCC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate

tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate (CAS No. 2229276-18-8)

The compound tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate, identified by the CAS registry number 2229276-18-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a phenolic ring substituted with hydroxyl and amino groups. These functional groups contribute to the compound's reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate in the development of novel materials for electronic applications. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and organic semiconductors. The cyclobutane ring within the molecule introduces strain, which can enhance electronic properties, making it a valuable component in the design of next-generation electronic devices.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The presence of the hydroxyl group on the phenolic ring allows for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility has made tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate a key intermediate in various chemical pathways.

The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and oxidative processes. These properties make it suitable for use in demanding environments, such as those encountered in aerospace and automotive industries. Additionally, its compatibility with common solvents and reagents facilitates its integration into existing manufacturing processes.

From an environmental perspective, researchers have investigated the biodegradability and eco-friendliness of tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate. Findings indicate that under controlled conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This aligns with global efforts to develop sustainable chemical solutions that minimize ecological impact.

In conclusion, tert-butyl N-4-(1-aminocyclobutyl)-2-hydroxyphenylcarbamate (CAS No. 2229276-18-8) stands as a testament to the ongoing innovation in chemical synthesis and materials science. Its unique structure, coupled with recent advancements in application development, positions it as a critical component in future technological advancements.